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Compound of Interest

Compound Name: 4-Amino-2-bromo-6-chlorophenol

Cat. No.: B1286634

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the chemical identity of "4-Amino-2-bromo-6-chlorophenol.”
An initial investigation into the Chemical Abstracts Service (CAS) number for this specific
isomer reveals a complex landscape of related compounds. While a dedicated CAS number for
4-Amino-2-bromo-6-chlorophenol is not readily available in prominent chemical databases,
several isomers are well-documented, each with unique identifiers. This guide will provide
available data on these closely related structures, offering a valuable resource for researchers
in the field.

Physicochemical Data of Related
Aminobromochlorophenol Isomers

For clarity and comparative analysis, the physicochemical properties of key isomers are
presented below. The absence of a specific entry for 4-Amino-2-bromo-6-chlorophenol
suggests it may be a less common or novel compound. Researchers interested in this specific
substitution pattern may need to pursue custom synthesis and characterization.
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Molecular

Compound Molecular .

CAS Number Weight (g/mol  Reference
Name Formula )
2-Amino-6-
bromo-4- 179314-60-4 CeHsBrCINO 222.47 [1]
chlorophenol
2-Amino-4-
bromo-6- 855836-14-5 CeHsBrCINO 222.47 [2]
chlorophenol
4-Amino-2-

16750-67-7 CeHsBrNO 188.02 [3]
bromophenol
4-Amino-2- N

3964-52-1 CsHsCINO Not specified [4]
chlorophenol
4-Amino-2-
bromo-6- )

Not Available CeHeBrCIlzNO 258.93 [5]

chlorophenol

hydrochloride

Experimental Considerations

Due to the lack of specific literature for 4-Amino-2-bromo-6-chlorophenol, detailed
experimental protocols and signaling pathways cannot be provided. Researchers aiming to
work with this compound would need to develop and validate their own methodologies for
synthesis, purification, and biological assessment.

The synthesis of such a molecule would likely involve multi-step organic chemistry reactions,
including electrophilic aromatic substitution (bromination and chlorination) and functional group
manipulations (amination and hydroxylation) on a phenol or aniline precursor. The precise
sequence and reaction conditions would need to be carefully optimized to achieve the desired
substitution pattern and avoid the formation of unwanted isomers.

For biological evaluation, a logical workflow would be necessary to characterize the
compound's activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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